4-[(2-{1-[(phenylthio)acetyl]piperidin-4-yl}-1H-imidazol-1-yl)methyl]pyridine

• IUPAC Name: 2-phenylsulfanyl-1-[4-[1-(pyridin-4-ylmethyl)imidazol-2-yl]piperidin-1-yl]ethanone
• InChI: InChI=1S/C22H24N4OS/c27-21(17-28-20-4-2-1-3-5-20)25-13-8-19(9-14-25)22-24-12-15-26(22)16-18-6-10-23-11-7-18/h1-7,10-12,15,19H,8-9,13-14,16-17H2
• InChI Key: YAZZVVZLBGWZBX-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C2=NC=CN2CC3=CC=NC=C3)C(=O)CSC4=CC=CC=C4
• Molecular Formula: C22H24N4OS
• Molecular Weight: 392.5 g/mol

Description

4-[(2-{1-[(phenylthio)acetyl]piperidin-4-yl}-1H-imidazol-1-yl)methyl]pyridine is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is a potent and selective inhibitor of certain enzymes, and it has been shown to have a variety of biochemical and physiological effects. In

Mechanism of Action

The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc. as reported in the literature.

Future Directions

Imidazole has become an important synthon in the development of new drugs. There are different examples of commercially available drugs in the market which contains 1, 3-diazole ring. This suggests that there is potential for future research and development in this area.